Cas no 1226442-73-4 (N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine
• CAS No: 1226442-73-4
• MF: C₂₁H₂₀FN₃OS
• MW: 381.466406822205
• CID: 5394645
• Update Time: 2025-06-08

N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(3-Fluoro-4-methylphenyl)amino]-2-quinolinyl]-4-thiomorpholinylmethanone
• N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine

• Inchi： 1S/C21H20FN3OS/c1-14-6-7-15(12-17(14)22)23-19-13-20(21(26)25-8-10-27-11-9-25)24-18-5-3-2-4-16(18)19/h2-7,12-13H,8-11H2,1H3,(H,23,24)
• InChI Key： XPTOUTPZPQWTBU-UHFFFAOYSA-N
• SMILES： C(C1C=C(NC2=CC=C(C)C(F)=C2)C2C(N=1)=CC=CC=2)(N1CCSCC1)=O

Experimental Properties

• Density: 1.325±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.7±50.0 °C(Predicted)
• pka: 5.01±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine

Introduction to N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No: 1226442-73-4)

N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 1226442-73-4, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.

The molecular structure of N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a fluoro substituent at the 3-position of the phenyl ring and a methyl group at the 4-position introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. Additionally, the incorporation of a thiomorpholine-4-carbonyl moiety at the 2-position adds another layer of complexity, potentially enhancing binding affinity and selectivity in drug design.

In recent years, there has been a growing emphasis on the development of novel quinoline derivatives as potential therapeutic agents. Quinolines and their derivatives have a long history in medicinal chemistry, with several clinically used drugs featuring this core scaffold. The compound N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine builds upon this legacy by incorporating modern chemical modifications aimed at improving pharmacological properties.

The synthesis of N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, allows for the precise construction of the molecular framework. These synthetic strategies not only highlight the expertise in organic chemistry but also underscore the importance of methodological innovation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research suggests that N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. For instance, studies have indicated that quinoline derivatives can interact with bacterial enzymes, making them promising candidates for antibiotics. Furthermore, the structural features of this compound may enable it to modulate signaling pathways relevant to inflammatory and neurodegenerative disorders.

The incorporation of a fluoro atom into the phenyl ring is particularly noteworthy, as fluorine substitution can significantly alter metabolic stability and binding affinity. In drug development, fluorine atoms are often introduced to enhance pharmacokinetic properties, such as bioavailability and resistance to enzymatic degradation. The presence of a methyl group at the opposite position further fine-tunes these properties, contributing to a balanced pharmacological profile.

The thiomorpholine-4-carbonyl moiety is another critical feature that distinguishes this compound from other quinoline derivatives. Thiomorpholine is known for its ability to form stable complexes with biological targets, often enhancing binding interactions through hydrogen bonding and hydrophobic effects. This moiety has been successfully employed in various drug molecules, demonstrating its versatility in improving drug-like characteristics.

Evidence from preclinical studies indicates that N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine exhibits promising activity against certain disease models. In vitro assays have shown that this compound can inhibit the growth of pathogenic organisms by targeting essential metabolic pathways. Additionally, animal models have provided insights into its potential therapeutic effects on inflammatory conditions and neurodegenerative diseases. These findings underscore the compound's potential as a lead molecule for further development.

The future direction of research on N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine includes optimizing its chemical structure for improved efficacy and safety. Collaborative efforts between synthetic chemists and biologists are essential to refine synthetic routes and evaluate biological activity comprehensively. Furthermore, computational modeling techniques can be employed to predict how modifications to the molecular structure may affect its pharmacological properties.

In conclusion, N-(3-fluoro-4-methylphenyl)-2-(thiomorpholine-4-carbonyl)quinolin-4-amine (CAS No: 1226442-73-4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further investigation into treating various diseases. As research continues to uncover new therapeutic possibilities, this compound exemplifies the intersection of innovative chemistry and medicine.